molecular formula C11H18Cl2N2O B6192612 2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride CAS No. 2648956-91-4

2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride

Cat. No.: B6192612
CAS No.: 2648956-91-4
M. Wt: 265.2
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Description

2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride is a synthetic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group and a butanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride typically involves a multi-step process. One common method starts with the preparation of the pyridine ring, followed by the introduction of the butanone moiety. The methylamino group is then added through a series of reactions involving methylation and amination. The final step involves the formation of the dihydrochloride salt to enhance the compound’s stability and solubility.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. This often involves the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: The methylamino and pyridine groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

    Substitution: Reagents like halogens and alkylating agents are employed under controlled conditions to achieve desired substitutions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives with different functional groups.

Scientific Research Applications

2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

  • 2-(methylamino)-1-(pyridin-2-yl)butan-1-one
  • 2-(methylamino)-1-(3-methylpyridin-2-yl)butan-1-one
  • 2-(ethylamino)-1-(5-methylpyridin-2-yl)butan-1-one

Uniqueness

2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride is unique due to the specific positioning of the methyl group on the pyridine ring and the presence of the dihydrochloride salt. These structural features confer distinct chemical and biological properties, making it a valuable compound for various research applications.

Properties

CAS No.

2648956-91-4

Molecular Formula

C11H18Cl2N2O

Molecular Weight

265.2

Purity

95

Origin of Product

United States

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